molecular formula C4H10O2<br>H3CCHOHCH2OCH3<br>C4H10O2 B031579 1-Methoxy-2-propanol CAS No. 107-98-2

1-Methoxy-2-propanol

Cat. No. B031579
CAS RN: 107-98-2
M. Wt: 510.8 g/mol
InChI Key: ARXJGSRGQADJSQ-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of 1-Methoxy-2-propanol involves the reaction between propylene oxide and methanol. One study demonstrates the use of ZnMgAl catalysts derived from hydrotalcite-like compounds, which led to a high conversion rate and selectivity under optimal conditions, highlighting the influence of catalyst acid-base properties (Cheng et al., 2008). Another approach utilized triethylamine as a catalyst, showing good catalytic activity and selectivity, indicating the variability in synthesis methods (Qiu-fang, 2004).

Molecular Structure Analysis

While specific studies on the molecular structure of 1-Methoxy-2-propanol were not identified in this search, the general structure comprises a methoxy group and a propanol backbone, indicating its classification among glycol ethers. This structural characteristic is fundamental to its solvent properties and reactivity.

Chemical Reactions and Properties

1-Methoxy-2-propanol's reactivity involves its transformation into various derivatives, including 1-methoxy-2-propanone, through selective oxidation processes. Competitive oxidation catalyzed by titanium silicalite-1 (TS-1) has shown selective conversion to 1-methoxy-2-propanone with high yield, emphasizing its chemical versatility (Hayashi et al., 1996).

Physical Properties Analysis

The speed of sound in 1-Methoxy-2-propanol has been measured across various states, indicating its utility in understanding the compound's behavior under different temperature and pressure conditions (Zhang et al., 2019). Solid-liquid equilibria studies for binary systems containing 1-Methoxy-2-propanol also contribute to understanding its phase behavior in mixtures (Negadi et al., 2006).

Chemical Properties Analysis

The chemical properties of 1-Methoxy-2-propanol, such as its role in catalysis and reactions, are highlighted by its use in the synthesis of 1-methoxy-2-propanol using various catalysts, including novel materials like layered titanosilicate AM-4 and zeolitic imidazolate frameworks (ZIFs). These studies show its importance in green chemistry and industrial applications (Timofeeva et al., 2019).

Scientific Research Applications

  • Fuel Cells : Qi and Kaufman (2002) found that 1-methoxy-2-propanol shows promise in direct liquid fuel cells, though anode poisoning at low anode overpotentials is a concern (Qi & Kaufman, 2002).

  • Acoustic Measurements : Zhang et al. (2019) used the Brillouin light scattering method to accurately measure the speed of sound in 1-methyl-2-propanol, providing valuable data for diesel fuel additives (Zhang et al., 2019).

  • Occupational Exposure Monitoring : Gao et al. (2020) developed a highly sensitive method suitable for determining 1-methoxy-2-propanol in urine, aiding in monitoring occupational exposure (Gao et al., 2020).

  • Gas Sensing : Li et al. (2019) discovered that Ag-decorated SnO2 (110) surfaces exhibit high sensitivity and selectivity for methoxy propanol, potentially improving safety in VOC gas exposure scenarios (Li et al., 2019).

  • Chemical Synthesis : Liang et al. (2010) found that tetramethylguanidine-based ionic liquids effectively catalyze the synthesis of propylene glycol methyl ether from methanol and propylene oxide (Liang et al., 2010).

  • Oxidation Reactions : Hayashi et al. (1996) demonstrated that titanium silicalite-1 can catalyze the selective oxidation of 1-methoxy-2-propanol to 1-methoxy-2-propanone with high yield (Hayashi et al., 1996).

  • Vapor Pressure Measurements : Bejarano et al. (2012) provided supplementary vapor pressure data of 1-methoxy-2-propanol, which is essential for various chemical applications (Bejarano et al., 2012).

  • Amination Processes : Bassili and Baiker (1990) found that nickel-on-silica catalysts are effective in aminating 1-methoxy-2-propanol with high selectivity, producing 2-amino-1-methoxypropane (Bassili & Baiker, 1990).

Safety And Hazards

1-Methoxy-2-propanol is a flammable liquid and vapor . Vapors may be ignited by a spark, a hot surface, or an ember . Vapors may form explosive mixtures with air . Containers can burst violently or explode when heated, due to excessive pressure build-up .

Future Directions

1-Methoxy-2-propanol is expected to replace toxic ethylene glycol ethers in chemical engineering due to its safer properties . It is also used as an antifreeze in diesel engines .

properties

IUPAC Name

1-methoxypropan-2-ol
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InChI

InChI=1S/C4H10O2/c1-4(5)3-6-2/h4-5H,3H2,1-2H3
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InChI Key

ARXJGSRGQADJSQ-UHFFFAOYSA-N
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Canonical SMILES

CC(COC)O
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Molecular Formula

C4H10O2, Array
Record name 1-METHOXY-2-PROPANOL
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DSSTOX Substance ID

DTXSID8024284
Record name 1-Methoxy-2-propanol
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Molecular Weight

90.12 g/mol
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Physical Description

1-methoxy-2-propanol appears as a colorless liquid. Flash point near 89 °F. Less dense than water. Contact irritates skin, eyes and mucous membranes. Prolonged exposure to vapors may cause coughing, shortness of breath, dizziness and intoxication. Vapors heavier than air. Used as a solvent and as an antifreeze agent., Liquid; NKRA, Clear, colorless liquid with a mild, ethereal odor; [NIOSH], COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR., Clear, colorless liquid with a mild, ethereal odor.
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Boiling Point

248 °F at 760 mmHg (NTP, 1992), 120 °C, 248 °F
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Flash Point

97 °F (NTP, 1992), 32 °C, 90 °F (32 °C) (closed cup), 97 °F (Open cup), 38 °C, 97 °F
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Solubility

greater than or equal to 100 mg/mL at 66 °F (NTP, 1992), In water, 100 mg/mL at 19 °C, Miscible with water, Miscible in all proportions with organic solvents, Solubility in water: very good, Miscible
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Density

0.924 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.9620 at 20 °C, Relative density (water = 1): 0.92, 0.96
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Vapor Density

3.11 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 3.11 (Air = 1), 3.11
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Vapor Pressure

11.8 mmHg at 77 °F (NTP, 1992), 12.5 [mmHg], 12.5 mm Hg at 25 °C, Vapor pressure, kPa at 20 °C: 1.2, 12 mmHg, (77 °F): 12 mmHg
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Impurities

2- Methoxy-1-propanol (3% max), water (0.1% max), acidity as acetic acid (0.01% max)
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Product Name

1-Methoxy-2-propanol

Color/Form

Colorless liquid, Clear, colorless liquid

CAS RN

107-98-2
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Record name METHOXYISOPROPANOL
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Record name 1-METHOXY-2-HYDROXYPROPANE
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Melting Point

-139 °F (NTP, 1992), -95 °C, -96 °C, -139 °F (sets to glass), -139 °F (Sets to glass)
Record name 1-METHOXY-2-PROPANOL
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Record name 1-METHOXY-2-HYDROXYPROPANE
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Record name 1-METHOXY-2-PROPANOL
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Retrosynthesis Analysis

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Top-N result to add to graph 6

Feasible Synthetic Routes

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